Cas no 118738-53-7 (2-Pyridinecarboxylicacid, 1,4,5,6-tetrahydro-4,6-dioxo-)

• Product Name: 2-Pyridinecarboxylicacid, 1,4,5,6-tetrahydro-4,6-dioxo-
• CAS No: 118738-53-7
• MF: C₆H₅NO₄
• MW: 155.108201742172
• CID: 131951
• PubChem ID: 45084835
• Update Time: 2025-04-19

2-Pyridinecarboxylicacid, 1,4,5,6-tetrahydro-4,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 1,4,5,6-tetrahydro-4,6-dioxo-
• 2-Pyridinecarboxylicacid,1,4,5,6-tetrahydro-4,6-dioxo-(9CI)
• 4,6-dioxo-1H-pyridine-2-carboxylic acid
• 4,6-Dioxo-1,4,5,6-tetrahydropyridine-2-carboxylic acid
• DTXSID50665724
• 118738-53-7

• Inchi： 1S/C6H5NO4/c8-3-1-4(6(10)11)7-5(9)2-3/h1H,2H2,(H,7,9)(H,10,11)
• InChI Key： OOXDATMMJSFHTQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C=C(C(=O)O)N1)=O

Computed Properties

• Exact Mass: 155.02185
• Monoisotopic Mass: 155.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5A^2
• XLogP3: -0.9

Experimental Properties

• PSA: 83.47